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Part 1: Executive Summary & Immediate Action
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Compound of Interest

Compound Name: Tris succinate
CAS No.: 84540-64-7
Cat. No.: B1622931

Get Quote

Status: Non-regulated for transport (DOT), but classified as an Irritant (Xi) under GHS.[1]

Primary Hazard: Skin, eye, and respiratory irritation.[1][2][3][4] Disposal Classification: Non-
RCRA Hazardous Waste (unless contaminated), but generally managed as Organic Chemical

Waste due to Biological Oxygen Demand (BOD).[1]

Emergency Response Card (Spills & Exposure)

Scenario

Immediate Action Protocol

Skin Contact

Wash with soap and copious water for 15 min.
[1][5] Remove contaminated clothing.[2][5][6][7]
[81[9][10]

Eye Contact

Rinse cautiously with water for 15 min.[1][2][5]

Remove contact lenses if easy to do.[3][5][11]

Solid Spill

Do not sweep dry dust (aerosol risk).[1] Dampen

with inert absorbent or use HEPA vacuum.

Liquid Spill

Absorb with vermiculite/sand.[1][8][9][10] Place
in a sealed container labeled "Chemical Waste."
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Part 2: Technical Profile & Hazard Assessment

As scientists, we must understand why we manage specific buffers. Tris succinate (CAS
85169-32-0) is a salt formed by neutralizing Tris base with succinic acid.[1] While it lacks the
acute toxicity of cacodylate or azide, it presents specific disposal challenges often overlooked
in high-throughput labs.[1]

1. The "Non-Toxic" Trap (BOD Load): Although Tris succinate is not listed on EPARCRAP or
U lists, it is an organic salt rich in carbon and nitrogen.[1] Discharging high molarity (>1 M) or
large volumes into municipal water systems spikes the Biological Oxygen Demand (BOD).[1]
This can violate local wastewater permits by depleting dissolved oxygen in aquatic systems,
leading to eutrophication [1].[1]

2. Chemical Incompatibility: Tris succinate is a reducing agent substrate.

e Do NOT mix with: Strong oxidizing agents (perchlorates, chromates) or strong bases in the
waste stream.[1]

¢ Risk: Exothermic reaction or generation of nitrogen oxides (NOXx).[1]

Part 3: Disposal Decision Logic (Visualization)

The following decision tree illustrates the logic for segregating Tris succinate waste streams to
ensure compliance and safety.
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Tris Succinate Waste Generated

Physical State?

Solid (Powder/Crystals) Agqueous Solution

Segregate into Contaminated with
Solid Chemical Waste Bin Biohazards or RCRA Metals?

Label: 'Tris Succinate Solid' Contains Biologicals

(Cells/DNA/Viral Vectors)?

(Irritant)

Deactivate (10% Bleach)

'Yes (RCRA Metals) Wait 30 mins

Check Local EHS:
Is Drain Disposal Permitted?

Collect in Carboy: Drain Disposal with
'Aqueous Organic Salts' Copious Water (Only if <100mM)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Tris succinate waste based on physical state and
biological/chemical co-contaminants.[1]

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired powder stocks or spill cleanup debris.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is
acceptable but poses a breakage risk.[1]

Segregation: Do not mix with strong oxidizers.

Labeling: Apply a hazardous waste label.

o Constituents: Tris Succinate (100%).[1]

o Hazard Checkbox: Irritant.

Hand-off: Cap tightly. Request pickup from your facility's EHS or licensed contractor (e.g.,
Veolia, Clean Harbors).[1]

Protocol B: Aqueous Buffer Solutions (Standard Lab
Waste)

Use this for running buffers, wash buffers, or dialysis waste.[1]

The "Dilution Solution" Myth: Many researchers assume dilution makes disposal safe.
However, Standard Operating Procedure (SOP) dictates that unless your facility has a specific
permit for organic load:

o Collection: Pour into a designated "Aqueous Non-Halogenated" waste carboy.

e pH Verification: Check that the pH is between 5 and 9. If the solution was acidified or basified
significantly during the experiment, neutralize it before adding to the main carboy to prevent
off-gassing [2].[1]
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o Documentation: Log the volume and concentration (e.g., "1L, 1M Tris Succinate") on the
carboy tag.[1]

Protocol C: Mixed Waste (Biological Contamination)
Use this for cell culture supernatants or protein purification fractions containing Tris.[1]

» Deactivation: Add bleach (sodium hypochlorite) to a final concentration of 10% (v/v).[1]
Incubate for 30 minutes.

o Note: Tris can react with hypochlorite to reduce its efficacy slightly; ensure sufficient
bleach is used.

e Disposal Stream:
o If drain disposal is permitted: Flush with 20x volume of water.

o If drain disposal is restricted (common in EU/California): Collect the deactivated
bleach/Tris mixture into a separate carboy labeled "Deactivated Biological Waste."[1] Do
not mix with ammonia-containing waste (risk of chloramine gas).[1]

Part 5: Regulatory & Safety Data Reference

Key Chemical Data:

Property Value Relevance to Disposal
Identifier for waste
CAS Number 85169-32-0 .
manifests.
Mildly acidic; may require
pH (0.1M) ~4.0-6.0 o
neutralization.[1]
. High mobility in water systems
Water Solubility Soluble

(spill risk).[1]

| GHS Signals | Warning (H315, H319) | Requires gloves/goggles during handling.[1] |
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Expert Insight: While Tris succinate is biodegradable, the succinate moiety is a prime carbon
source for bacteria.[1] In non-sterile waste tanks, this can lead to rapid bacterial bloom and gas
production.[1] Recommendation: Do not store agueous waste carboys for >90 days to prevent
container pressurization from biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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